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Compound of Interest

Compound Name: OXYOCTALINE FORMATE

Cat. No.: B1582655 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of Oxyoctaline Formate, a

synthetic fragrance ingredient developed by Givaudan, for use in fragrance formulation studies.

This document details its chemical properties, olfactory profile, recommended applications, and

protocols for its evaluation in various fragrance formulations.

Introduction to Oxyoctaline Formate
Oxyoctaline Formate (CAS No. 65405-72-3) is a synthetic woody-amber fragrance ingredient.

[1][2][3][4][5] It is valued for its original, long-lasting character that blends well with other woody

notes, adding richness and elegance to a fragrance composition.[2][5] Chemically, it is

identified as (2,4a,5,8a-Tetramethyl-1,2,3,4,7,8-hexahydronaphthalen-1-yl) formate.[1] Its

primary manufacturer is Givaudan.[1][2][3][4][5]

Odor Profile: Oxyoctaline Formate is characterized by a woody and ambery scent with dry,

dusty, and powdery nuances.[1][3] It can also present a subtle olibanum-like character.[1][2][4]

[5]

Physicochemical and Olfactory Properties
A summary of the key properties of Oxyoctaline Formate is presented in the table below.
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Property Value Reference

Chemical Name

(2,4a,5,8a-Tetramethyl-

1,2,3,4,7,8-

hexahydronaphthalen-1-yl)

formate

[1]

Synonyms Amber Formate [2]

CAS Number 65405-72-3 [1][2][3][4][5]

Molecular Formula C₁₅H₂₄O₂ [1]

Molecular Weight 236.3 g/mol [1]

Appearance Clear to pale yellow liquid [1]

Odor Type Woody, Ambery [1][2][3][5]

Odor Description

Woody, ambery, dry, dusty,

powdery, with olibanum

nuances

[1][3][4]

Odor Strength Medium [1][3]

Tenacity on Blotter 1 week [2][5]

Vapor Pressure 0.0011 hPa [5]

Flash Point 132.22 °C (270.00 °F) TCC [6][7]

Specific Gravity
1.03000 to 1.03500 @ 25.00

°C
[6][7]

Refractive Index
1.50200 to 1.50500 @ 20.00

°C
[6][7]

Solubility in Water Insoluble

Applications in Fragrance Formulations
Oxyoctaline Formate is a versatile ingredient used in a wide range of product applications.
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Application
Recommended Use
Level (% in
concentrate)

Notes Reference

Fine Fragrance 0.5 - 10%

Blends well with

woody and ambery

accords, acts as a

blender and fixative.

[2][5]

Cosmetic Applications

(lotions, creams)
0.2 - 2%

Pairs well with musks,

provides structure to

low-impact

fragrances.

[1]

Soap and Detergents -
Good pH tolerance,

contributes dryness.
[1]

Home Care (candles,

sticks)
-

Maintains a clean, dry

character during

combustion.

[1]

Experimental Protocols
The following protocols are designed to evaluate the performance and characteristics of

Oxyoctaline Formate in fragrance formulations.

Objective: To characterize the odor profile of Oxyoctaline Formate at different concentrations

and over time.

Materials:

Oxyoctaline Formate

Ethanol (perfumer's grade)

Glass beakers and stirring rods

Pipettes
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Smelling strips (blotters)

Stopwatch

Methodology:

Prepare dilutions of Oxyoctaline Formate in ethanol at 1%, 5%, and 10% (w/w).

Dip a clean smelling strip into each dilution for 2-3 seconds.

Allow the solvent to evaporate for 10-15 seconds.

Evaluate the odor of each strip immediately (top note), after 30 minutes (middle note), and

after 2, 4, 8, and 24 hours (base note).

Record the odor characteristics at each time point, noting facets such as woody, ambery, dry,

powdery, and any other nuances.

For comparison, evaluate a blank ethanol-dipped strip to ensure no cross-contamination.

Preparation Evaluation

Prepare 1%, 5%, 10% 
Oxyoctaline Formate dilutions in ethanol Dip smelling strips Evaporate solvent Evaluate odor at T=0, 30min, 

2h, 4h, 8h, 24h Record odor characteristics

Click to download full resolution via product page

Olfactory Evaluation Workflow

Objective: To assess the chemical and olfactory stability of Oxyoctaline Formate in a standard

lotion base under accelerated aging conditions.

Materials:

Oxyoctaline Formate

Unfragranced lotion base
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Glass jars with airtight lids

Oven or incubator

pH meter

Viscometer

Methodology:

Prepare two batches of lotion: one with 0.5% Oxyoctaline Formate and a control batch with

no fragrance.

Thoroughly mix the fragrance into the lotion base until homogeneous.

Measure and record the initial pH, viscosity, color, and odor of both batches.

Store samples from each batch under the following conditions:

Room temperature (20-25°C)

Accelerated aging (40°C)

Evaluate the samples at 1, 2, 4, 8, and 12 weeks for any changes in pH, viscosity, color, and

odor compared to the initial measurements and the control batch.
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Start

Prepare lotion with 0.5% 
Oxyoctaline Formate and a control

Initial Evaluation:
pH, viscosity, color, odor

Store samples at 
Room Temp (20-25°C) & Accelerated (40°C)

Weekly Evaluation (1, 2, 4, 8, 12 weeks):
pH, viscosity, color, odor

Analyze changes against 
initial data and control

End

Click to download full resolution via product page

Stability Testing Workflow

Objective: To evaluate the impact of Oxyoctaline Formate on the overall character and

longevity of a model fragrance formulation.

Materials:

Oxyoctaline Formate
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A simple model fragrance accord (e.g., a blend of citrus, floral, and woody notes)

Ethanol (perfumer's grade)

Smelling strips

Trained sensory panel

Methodology:

Create two versions of the model fragrance accord at 15% concentration in ethanol:

Formulation A: Control fragrance.

Formulation B: Fragrance with the addition of 2% Oxyoctaline Formate.

Present both formulations to a trained sensory panel on smelling strips in a blind and

randomized order.

Panelists will evaluate the fragrances at different time intervals (initial, 1 hour, 4 hours, 8

hours) for:

Odor intensity (on a scale of 1-10).

Odor character (descriptive analysis).

Overall preference.

Collect and analyze the data to determine the effect of Oxyoctaline Formate on the

fragrance profile and tenacity.
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Formulation

Sensory Evaluation

Formulation A:
Control Fragrance (15%)

Present to trained sensory panel
(blind, randomized)

Formulation B:
Fragrance + 2% Oxyoctaline Formate (15%)

Evaluate at T=0, 1h, 4h, 8h for:
- Intensity

- Character
- Preference

Data Analysis and Comparison

Click to download full resolution via product page

Performance Evaluation Workflow

Safety and Regulatory Information
IFRA Status: Not restricted under current IFRA standards (Amendment 51).[1]

CLP/GHS Classification: Not classified as a sensitizer or toxic under current ECHA listings.

[1]

EU Allergen Listing: Not among the 26 declarable allergens under EU Regulation 1223/2009.

[1]

Handling: It is recommended to handle Oxyoctaline Formate according to good

manufacturing practices (GMP).[1] Direct contact with eyes may cause temporary irritation.

[8]
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Conclusion
Oxyoctaline Formate is a valuable synthetic ingredient for fragrance formulators, offering a

unique and tenacious woody-amber character. Its versatility allows for its use in a wide array of

applications, from fine fragrances to personal and home care products. The protocols outlined

in this document provide a framework for the systematic evaluation of Oxyoctaline Formate,

enabling researchers and formulators to harness its full potential in creating innovative and

high-performing fragrances.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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